Cas no 26118-58-1 (Benzenepropanoic acid, 4-(1,1-dimethylpropyl)-)

Benzenepropanoic acid, 4-(1,1-dimethylpropyl)- structure
26118-58-1 structure
Product Name:Benzenepropanoic acid, 4-(1,1-dimethylpropyl)-
CAS No:26118-58-1
MF:C14H20O2
MW:220.307404518127
CID:1430106
PubChem ID:59859910
Update Time:2025-04-20

Benzenepropanoic acid, 4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-(1,1-dimethylpropyl)-
    • 4-(1,1-Dimethylpropyl)benzenepropanoic acid
    • DTXSID901260703
    • SCHEMBL861913
    • 26118-58-1
    • Inchi: 1S/C14H20O2/c1-4-14(2,3)12-8-5-11(6-9-12)7-10-13(15)16/h5-6,8-9H,4,7,10H2,1-3H3,(H,15,16)
    • InChI Key: JWVSPTIDMZOGPZ-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=CC(=CC=1)C(C)(C)CC)=O

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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